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Compound of Interest

Compound Name: M199

Cat. No.: B608789 Get Quote

Proper disposal of Medium 199 (M199), a widely used cell culture medium, is a critical

component of laboratory safety and environmental responsibility. Adherence to established

protocols is essential to mitigate risks associated with biohazardous materials and chemical

constituents. This guide provides detailed procedures for the safe handling and disposal of

M199, ensuring the protection of laboratory personnel and the surrounding environment.

Quantitative Disposal Parameters
For clarity and quick reference, the following table summarizes key quantitative data for the

disposal of M199 and associated materials.
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Detailed Disposal Protocol for M199
This protocol outlines the step-by-step process for the safe disposal of liquid and solid waste

contaminated with M199.

Part 1: Decontamination of Liquid M199 Waste
Personal Protective Equipment (PPE): Before beginning, don appropriate PPE, including a

lab coat, safety glasses, and gloves.

Waste Collection: Collect all liquid M199 waste, including spent media from cell cultures, in a

designated, leak-proof, and clearly labeled waste container.

Decontamination:

Measure the total volume of the liquid M199 waste.

Add a sufficient volume of household bleach to achieve a final concentration of 10%. For

example, to decontaminate 900 mL of waste, add 100 mL of bleach.

Gently swirl the container to ensure thorough mixing of the bleach with the waste.

Allow the mixture to stand for a minimum of 30 minutes to ensure complete inactivation of

any biological agents.[1]

Drain Disposal: After the 30-minute decontamination period, the treated liquid can be poured

down a laboratory sink with a copious amount of running water.[1][2] This helps to dilute the

decontaminated medium and bleach.

Container Rinsing: Thoroughly rinse the waste collection container with water and then allow

it to air dry before its next use.

Part 2: Disposal of M199-Contaminated Solid Waste
Segregation of Waste:

Non-Sharps Waste: Items such as used cell culture flasks, plates, pipette tips, and gloves

that have come into contact with M199 should be placed in a designated biohazard bag.[1]
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[3] Do not overfill the bags; they should be securely closed when three-quarters full.

Sharps Waste: Any sharp items contaminated with M199, such as serological pipettes,

needles, or broken glass, must be disposed of in a puncture-resistant sharps container.[2]

[3] This is crucial to prevent injuries to laboratory and custodial staff.

Container Management:

All biohazard containers must be clearly labeled with the universal biohazard symbol.

Once a sharps container is three-quarters full, it should be securely sealed.

Final Disposal: Both the sealed biohazard bags and sharps containers should be disposed of

according to your institution's specific guidelines for biohazardous waste. This typically

involves collection by a licensed biomedical waste disposal service.

M199 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of M199 waste.
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Click to download full resolution via product page

Caption: A flowchart illustrating the proper segregation and disposal procedures for M199
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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